Cas no 3226-65-1 (L-Methionine Sulfoxide)

L-Methionine Sulfoxide is the oxidized form of the essential amino acid L-methionine, characterized by the addition of an oxygen atom to the sulfur-containing side chain. This modification enhances its stability and alters its reactivity, making it valuable in biochemical and pharmaceutical research. It serves as a key intermediate in oxidative stress studies, protein modification analysis, and metabolic pathway investigations. Its role in redox regulation and cellular signaling further underscores its importance in experimental applications. L-Methionine Sulfoxide is commonly utilized in enzymatic assays, biomarker research, and as a reference standard due to its well-defined chemical properties and relevance in biological systems.
L-Methionine Sulfoxide structure
L-Methionine Sulfoxide structure
Product Name:L-Methionine Sulfoxide
CAS No:3226-65-1
MF:C5H11NO3S
MW:165.210740327835
MDL:MFCD00063093
CID:309757
PubChem ID:24896617
Update Time:2025-06-07

L-Methionine Sulfoxide Chemical and Physical Properties

Names and Identifiers

    • L-Methionine, S-oxide
    • H-Met(O)-OH
    • L-Methionine Sulfoxide
    • (2S)-2-Amino-4-(methylsulfinyl)butanoic acid
    • L-Methionine Sulfoxi
    • L-2-Amino-4-(methylsulfinyl)butanoic acid
    • (2S)-2-azaniumyl-4-methylsulfinylbutanoate
    • L-methionine-sulfoxide
    • DTXSID20186012
    • Met-SO
    • methionine sulfoxide
    • L-methionine S-oxide
    • 86631-49-4
    • CHEBI:17016
    • CHEMBL445753
    • alpha-amino-gamma-(methylsulfinyl)-Butyric acid
    • Methionine S-oxide
    • AKOS006274879
    • Z1198149738
    • MFCD00063093
    • CS-W010820
    • Met(O)
    • (2S)-2-azanyl-4-methylsulfinyl-butanoic acid
    • BDBM50366922
    • methioninesulfoxide
    • 2-amino-4-(methylsulfinyl)-Butanoic acid
    • (2S)-2-amino-4-methanesulfinylbutanoic acid
    • (2S)-2-Amino-4-[(RS)-methylsulfinyl]butanoic Acid (L-Methionine Sulfoxide)
    • METHIONINE SULFOXIDE [USP IMPURITY]
    • C02989
    • 3226-65-1
    • S-oxide-methionine
    • UNII-XN1XVI4B2C
    • L-Methionine sulfoxide (H-L-Met(O)-OH)
    • XN1XVI4B2C
    • M-3228
    • Q27102175
    • QEFRNWWLZKMPFJ-YGVKFDHGSA-N
    • 2-amino-4-(methylsulfinyl)-Butanoate
    • EN300-1299416
    • M-3230
    • SCHEMBL38626
    • METHIONINE SULFOXIDE, L-
    • Butanoic acid, 2-amino-4-(methylsulfinyl)-, (2S)-
    • methionine sulphoxide
    • (2S)-2-amino-4-methylsulfinylbutanoic acid
    • HY-W010104
    • L-2-Amino-4-(methylsulfoxyl)butanoic acid
    • METHIONINE IMPURITY A [EP IMPURITY]
    • EINECS 221-758-0
    • (2S)-2-amino-4-methylsulfinyl-butyric acid
    • M2097
    • STR07617
    • L-Methionine R-oxide
    • F10841
    • MDL： MFCD00063093
    • Inchi： 1S/C5H11NO3S/c1-10(9)3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/t4-,10?/m0/s1
    • InChI Key： QEFRNWWLZKMPFJ-YGVKFDHGSA-N
    • SMILES： S(C)(CC[C@@H](C(=O)O)N)=O

Computed Properties

  • Exact Mass: 165.04600
  • Monoisotopic Mass: 165.04596439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.1
  • Topological Polar Surface Area: 99.6Ų

Experimental Properties

  • Melting Point: 234-235°C
  • Stability/Shelf Life: Temperature Sensitive, Hygroscopic
  • PSA: 99.60000
  • LogP: 0.73290

L-Methionine Sulfoxide Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H319
  • Warning Statement： P305 + P351 + P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3

L-Methionine Sulfoxide Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

L-Methionine Sulfoxide Pricemore >>

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L-Methionine Sulfoxide Production Method

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